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Compound of Interest

Compound Name:
1-Acetoxy-4-chloro-2-

methoxybenzene

CAS No.: 85430-09-7

Cat. No.: B1500260

Get Quote

Executive Summary
1-Acetoxy-4-chloro-2-methoxybenzene (CAS: 85430-09-7), also known as 4-chloroguaiacol

acetate, is a critical intermediate in the synthesis of chlorinated aromatics and a derivative used

in the environmental monitoring of chlorophenols. Its analysis presents a specific challenge:

distinguishing the intact ester from its degradation product, 4-chloro-2-methoxyphenol (4-

chloroguaiacol), which forms rapidly under alkaline or hydrolytic conditions.

This guide provides a comprehensive protocol for the structural elucidation (NMR, IR, MS) and

quantitative assessment (HPLC-UV, GC-MS) of this molecule. The methods prioritize "stability-

indicating" logic, ensuring that hydrolysis artifacts are detected and separated.

Physicochemical Profile & Handling
Before instrumental analysis, the analyte's properties dictate the sample preparation strategy.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1500260#bc-rfq
https://www.benchchem.com/product/b1500260/docs?utm_src=pdf-body#analytical-methods-for-1-acetoxy-4-chloro-2-methoxybenzene-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1500260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Value
(Theoretical/Experimental)

Analytical Implication

Molecular Formula C₉H₉ClO₃ MW = 200.62 g/mol

Appearance
White crystalline solid or

colorless oil

Check melting point as first

purity gate.

Solubility
Soluble in MeOH, ACN, CHCl₃;

Insoluble in water

Use ACN or MeOH for stock

solutions.

Stability Hydrolysis Sensitive

CRITICAL: Avoid alkaline

diluents. Store standards in

anhydrous solvents at -20°C.

LogP ~2.5 - 3.0
Retains well on C18 columns;

elutes after the phenol parent.

Protocol 1: Structural Elucidation (Identity)
This section details the expected spectral signatures required to confirm the 1,2,4-trisubstituted

benzene core.

Infrared Spectroscopy (FT-IR)
Method: ATR (Attenuated Total Reflectance) or KBr Pellet.

Diagnostic Bands:

1760 ± 10 cm⁻¹ (Strong): Phenolic Ester C=O stretch. (Distinct from free phenol).

1200-1250 cm⁻¹: C-O-C asymmetric stretch (Ester/Ether).

2850-2950 cm⁻¹: Weak C-H stretch (Methyl groups).

Absence: No broad O-H stretch at 3300-3500 cm⁻¹ (Presence indicates hydrolysis).

Nuclear Magnetic Resonance (NMR)
Solvent: CDCl₃ (Chloroform-d).
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1H NMR (400 MHz) Assignments: The molecule has a 1,2,4-substitution pattern.

δ 2.30 ppm (3H, s): Acetate methyl (-OCOCH₃).

δ 3.85 ppm (3H, s): Methoxy methyl (-OCH₃).

Aromatic Region (3H):

H-3 (δ ~6.95 ppm, d, J=2.0 Hz): Positioned between OMe and Cl. Only meta-coupling to

H-5 is visible.

H-5 (δ ~6.90 ppm, dd, J=8.5, 2.0 Hz): Ortho to H-6, Meta to H-3.

H-6 (δ ~7.05 ppm, d, J=8.5 Hz): Ortho to H-5. Deshielded by the adjacent Acetoxy

group.

Mass Spectrometry (GC-MS)
Ionization: Electron Impact (EI, 70 eV).

Fragmentation Pathway:

Molecular Ion [M]⁺: m/z 200 (100%) and 202 (33%) – Characteristic Chlorine isotope

pattern (3:1).

Ketene Loss [M-42]⁺: m/z 158/160. Loss of CH₂=C=O from the acetate group. This

generates the radical cation of 4-chloroguaiacol.

Methyl Radical Loss [M-42-15]⁺: m/z 143/145.

Protocol 2: HPLC-UV Purity & Assay
Objective: Quantify purity and detect the 4-chloroguaiacol impurity (hydrolysis product).

Method Parameters
Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus or Waters Symmetry), 4.6 x 150

mm, 3.5 µm or 5 µm.
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Mobile Phase A: 0.1% Formic Acid in Water (Acidic pH prevents on-column hydrolysis).

Mobile Phase B: Acetonitrile (ACN).

Flow Rate: 1.0 mL/min.[1]

Detection: UV @ 280 nm (Aromatic ring) and 254 nm.

Temperature: 30°C.

Gradient Program
Time (min) % Mobile Phase B Event

0.0 30 Initial Hold

2.0 30 Isocratic equilibration

12.0 90 Linear Gradient (Elute Ester)

15.0 90 Wash

15.1 30 Re-equilibration

20.0 30 End

System Suitability Criteria (Self-Validating)
Resolution (Rs): If 4-chloroguaiacol is present, Rs > 2.0 between the Phenol (early eluting,

~6-7 min) and Ester (late eluting, ~10-11 min).

Tailing Factor: 0.8 – 1.2 for the main ester peak.

Injection Precision: RSD < 1.0% for 5 replicates.

Visual Workflows (Graphviz)
Analytical Logic Flow
This diagram illustrates the decision tree for characterizing the compound, ensuring no step is

skipped.
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Sample: 1-Acetoxy-4-chloro-2-methoxybenzene

Solubility Check
(MeOH/ACN)

FT-IR Spectroscopy
Check: 1760 cm-1 (C=O)

Decision: OH band present?

Recrystallize / Dry

Yes (Hydrolyzed)

1H NMR (CDCl3)
Confirm 1,2,4-Subst.

No (Pure)

HPLC-UV (C18)
Quantify Purity vs Phenol

Final CoA Generation

Click to download full resolution via product page

Caption: Step-by-step analytical decision tree emphasizing the detection of hydrolysis artifacts

via IR before expensive chromatographic analysis.

Fragmentation Pathway (MS)
Visualizing the mass spec logic for structural confirmation.
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Parent Ion [M]+
m/z 200/202

(Cl Isotope Pattern)
- Ketene (42 Da)

Phenol Radical Cation
[M-42]+

m/z 158/160
- Methyl (15 Da) Fragment Ion

m/z 143/145

Click to download full resolution via product page

Caption: Electron Impact (EI) fragmentation pathway showing the characteristic loss of the

acetate group (ketene) followed by demethylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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